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Introduction

Trimethyl borate (TMB) is a volatile boron ester that serves as a potent precursor for boric
acid, a well-established wood preservative. Its application, particularly through vapor-phase
treatment, offers a distinct advantage in achieving deep penetration into wood and wood-based
composites, materials that are often challenging to treat with conventional liquid-based
methods. This document provides detailed application notes and experimental protocols for the
use of trimethyl borate in wood preservation, targeting research and development
professionals.

Mechanism of Action

The primary mechanism of trimethyl borate as a wood preservative lies in its in-situ hydrolysis
to form boric acid. When TMB vapor penetrates the wood matrix, it reacts with the inherent
moisture content of the wood.[1] This reaction yields boric acid and methanol as a byproduct.

Chemical Reaction: B(OCHs)s + 3H20 — HsBOs + 3CH3OH|[1]

Boric acid is a broad-spectrum biocide, effective against a wide range of wood-destroying fungi
and insects.[1] Its mode of action is multifaceted, primarily involving the disruption of enzymatic
processes and energy metabolism in these organisms. At lower retention levels, it is effective
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against wood-boring insects like Anobium punctatum. Higher concentrations provide protection

against termites and various decay fungi.[1]

Data Presentation

The efficacy of trimethyl borate treatment is quantified by the resulting boric acid equivalent

(BAE) retention in the wood, typically expressed as a weight percentage (% w/w) or in

kilograms per cubic meter ( kg/m 3). The following tables summarize the quantitative data on

the efficacy of borate treatments against common wood-destroying organisms and the impact

on the mechanical properties of the treated wood.

Table 1: Efficacy of Borate Treatment Against Wood Decay Fungi

Boric Acid
. Average
Equivalent Target . .
. Wood Type  Weight Efficacy Reference
(BAE) Organism
. Loss (%)
Retention
) Wood-based - Complete
0.7% wiw Decay Fungi Not specified ) [2]
boards protection
2.0 kg/m3
(approx. Decay Fungi General Not specified Effective [3]
0.5% wiw)
Fomitopsis ) )
0.26%— ) Cryptomeria - Toxic
palustris ) ) Not specified [4]
0.51% BAE japonica threshold
(Brown-rot)
Trametes _ _
0%-0.24% ) Cryptomeria » Toxic
versicolor ) ) Not specified [4]
BAE ) japonica threshold
(White-rot)

Table 2: Efficacy of Borate Treatment Against Subterranean Termites
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Boric Acid .
. . Termite Wood
Equivalent Termite Wood/Com . .
. ] Mortality Weight Reference
(BAE) Species posite Type
. (%) Loss (%)
Retention
Pinus radiata
>1.0% m/m Coptotermes ]
o ) & Eucalyptus High Low [5]
BAE acinaciformis
regnans
Pinus radiata
0.24% m/m Coptotermes o -
o ] & Eucalyptus  Significant Not specified [5]
BAE acinaciformis
regnans
Medium
Coptotermes Density
1.5% BAE ) ~100% <5% [6][7]
formosanus Fiberboard
(MDF)
Medium
Coptotermes Density
2.0% BAE _ 100% <5% [6][7]
formosanus Fiberboard
(MDF)
Medium
Coptotermes Density
2.5% BAE ) 100% <5% [6][7]
formosanus Fiberboard
(MDF)
3.0% BAE N
Subterranean i Not specified
(through ) Hem-fir [8]
Termites (rated 9.5/10)
treatment)

Table 3: Effect of Borate Treatment on Mechanical Properties of Wood

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.researchgate.net/publication/228483172_Evaluation_of_borate_formulations_as_wood_preservatives_to_control_subterranean_termites_in_Australia
https://www.researchgate.net/publication/228483172_Evaluation_of_borate_formulations_as_wood_preservatives_to_control_subterranean_termites_in_Australia
https://www.researchgate.net/publication/26626453_Termite_Resistance_of_MDF_Panels_Treated_with_Various_Boron_Compounds
https://pmc.ncbi.nlm.nih.gov/articles/PMC2705516/
https://www.researchgate.net/publication/26626453_Termite_Resistance_of_MDF_Panels_Treated_with_Various_Boron_Compounds
https://pmc.ncbi.nlm.nih.gov/articles/PMC2705516/
https://www.researchgate.net/publication/26626453_Termite_Resistance_of_MDF_Panels_Treated_with_Various_Boron_Compounds
https://pmc.ncbi.nlm.nih.gov/articles/PMC2705516/
https://www.ctahr.hawaii.edu/gracek/pdfs/227.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Change in Change in
Borate Concentrati Wood Modulus of Modulus of
. . Reference
Compound on (%) Species Rupture Elasticity
(MOR) (MOE)
Decrease Decrease
) ) Calabrian with with
Boric Acid 1-6 ) ) ) ) ) [9][10]
Pine & Beech increasing increasing
concentration  concentration
Decrease Decrease
Calabrian with with
Borax 1-6 ) ) ) ) ) [9][10]
Pine & Beech increasing increasing
concentration  concentration
Greater Greater
Sodium Calabrian decrease decrease
1-6 ) [9][10]
Perborate Pine & Beech  than BA and than BA and
BX BX
Laminated
Boric Acid 5 Beech -3.8% -3.8%
Veneer
Oriental o o
- Significant Significant
Imersol Aqua  Not specified Beech & [11]
) decrease decrease
Scots Pine

Experimental Protocols

Protocol 1: Vapor-Phase Treatment of Wood with
Trimethyl Borate

This protocol outlines the general procedure for treating wood samples with trimethyl borate in

a laboratory setting.

1. Materials and Equipment:

e Wood samples of desired dimensions
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o Trimethyl borate (TMB)

e Vacuum treatment vessel with heating capabilities
e Vacuum pump

e TMB injection system

e Temperature and pressure sensors

» Analytical balance

2. Methodology:

o Sample Preparation: Cut wood samples to the desired dimensions and determine their initial
oven-dry weight. Condition the samples to a specific low moisture content, preferably in a
high-temperature kiln.[12]

o Loading: Place the conditioned wood samples into the treatment vessel, ensuring adequate
spacing for vapor circulation.

o Evacuation and Heating: Seal the vessel and evacuate to a low pressure (e.g., 5 mbar). Heat
the vessel to the desired treatment temperature.[12]

e TMB Injection: Inject a predetermined amount of liquid trimethyl borate into the heated,
evacuated vessel. The TMB will vaporize, causing a rapid pressure increase.[12]

o Reaction and Diffusion: Maintain the temperature and pressure for a specified duration to
allow the TMB vapor to diffuse into the wood and react with the wood's moisture.

o Post-Treatment Vacuum: After the reaction period, apply a second vacuum to remove the
methanol byproduct and any unreacted TMB.[12]

» Cooling and Unloading: Allow the vessel to cool before bringing it back to atmospheric
pressure and unloading the treated samples.

e Post-Treatment Conditioning: Condition the treated samples to a stable moisture content
before further analysis.

o Retention Calculation: Determine the final oven-dry weight of the treated samples to
calculate the weight percent gain (WPG) and the boric acid equivalent (BAE) retention.

Protocol 2: Evaluation of Decay Resistance using a Soil-
Block Culture Test (Based on AWPA E10 Standard)

This protocol provides a method for assessing the efficacy of TMB-treated wood against wood
decay fungi.

1. Materials and Equipment:

o Treated and untreated (control) wood blocks (e.g., 19 x 19 x 19 mm)
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e Culture bottles with soil medium (e.g., French square bottles)

o Feeder strips of untreated, decay-susceptible wood

e Cultures of wood decay fungi (e.g., Gloeophyllum trabeum, Trametes versicolor)
 Incubator with controlled temperature and humidity

e Autoclave

» Analytical balance

2. Methodology:

» Preparation of Soil Jars: Add solil to the culture bottles, adjust the moisture content, and
place a feeder strip on the soil surface. Loosely cap the bottles and sterilize by autoclaving.

 Inoculation: Inoculate the sterilized feeder strips with the desired decay fungus. Incubate the
jars until the feeder strips are well-colonized by the fungus.

o Sample Preparation: Sterilize the treated and untreated wood blocks by a suitable method
(e.g., gamma irradiation or ethylene oxide).

» Exposure: Place the sterile wood blocks onto the colonized feeder strips in the soil jars.

 Incubation: Incubate the assembled test bottles at a controlled temperature (e.g., 27°C) and
high humidity for a specified period (e.g., 12 weeks).[13]

o Evaluation: After the incubation period, carefully remove the wood blocks from the jars,
remove any surface mycelium, and determine their final oven-dry weight.

o Data Analysis: Calculate the percentage of weight loss for each block. A lower weight loss in
treated blocks compared to untreated controls indicates effective protection.

Protocol 3: Evaluation of Termite Resistance (Based on
AWPA E26-21 Standard)

This protocol describes a field test to evaluate the resistance of TMB-treated wood to
subterranean termites in a protected, above-ground scenatrio.

1. Materials and Equipment:

o Treated and untreated (control) wood samples

» Test site with active subterranean termite populations

» Bricks or other supports to keep samples off the ground

o Covering to protect samples from direct weather exposure
o Feeder stakes of untreated, termite-susceptible wood

2. Methodology:
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o Test Site Setup: Prepare the test site by placing bricks in direct contact with the ground.
Drive feeder stakes into the ground through holes in the bricks to attract termites.[14]

o Sample Installation: Place the treated and untreated wood samples on top of the bricks, in
close proximity to the feeder stakes but not in direct contact with the soil.[14]

e Covering: Cover the test assembly to protect the samples from rain and direct sunlight,
simulating an interior or protected application.[14]

 Inspection: Periodically inspect the samples (e.g., annually) for evidence of termite attack.

e Rating: Rate the extent of termite damage on each sample using a standardized rating scale
(e.g., AWPA rating scale where 10 is sound and O is complete failure).[14]

o Data Analysis: Compare the average ratings of the treated samples to the untreated controls
over time to determine the protective efficacy of the treatment.

Visualization of Workflows and Relationships
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Vapor-Phase Treatment Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States
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